N-(2-(4-(furan-2-yl)-1H-pyrazol-1-yl)ethyl)butane-1-sulfonamide

• IUPAC Name: N-[2-[4-(furan-2-yl)pyrazol-1-yl]ethyl]butane-1-sulfonamide
• InChI: InChI=1S/C13H19N3O3S/c1-2-3-9-20(17,18)15-6-7-16-11-12(10-14-16)13-5-4-8-19-13/h4-5,8,10-11,15H,2-3,6-7,9H2,1H3
• InChI Key: UHUVTWIVYYTIAU-UHFFFAOYSA-N
• Canonical SMILES: CCCCS(=O)(=O)NCCN1C=C(C=N1)C2=CC=CO2
• Molecular Formula: C13H19N3O3S
• Molecular Weight: 297.38 g/mol

Description

N-(2-(4-(furan-2-yl)-1H-pyrazol-1-yl)ethyl)butane-1-sulfonamide, also known as Furasemide, is a sulfonamide-based compound that has been extensively studied for its potential applications in scientific research. This compound is known to inhibit the enzyme carbonic anhydrase IX (CAIX), which is overexpressed in many types of cancer cells.

Scientific Research Applications

Green Chemistry Applications

• Catalysis and Synthesis : Sulfonamide compounds have been utilized as catalysts in various green chemistry applications, including the synthesis of pyrano[3,2-c]coumarins and pyrano[4,3-b]pyran derivatives under solvent-free conditions, highlighting their potential in catalyzing regioselective synthesis processes with environmental benefits (Mahato et al., 2017); (Khaligh, 2015).

Molecular Structure and Analysis

• Structural Analysis : Studies have explored the structural aspects of sulfonamide compounds, including their molecular twists and hydrogen bonding patterns, which are crucial for understanding their chemical behavior and applications in synthesis and drug design (Asiri et al., 2012).

Biochemical Applications

• Enzyme Inhibition : Sulfonamides have shown activity as enzyme inhibitors, particularly against human erythrocyte carbonic anhydrase isozymes. This suggests potential biomedical applications in designing inhibitors for specific enzymes involved in disease processes (Büyükkıdan et al., 2017).

Novel Catalysts and Reaction Conditions

• Catalytic Efficiency : Research on sulfonamide-based catalysts has demonstrated their efficiency in promoting various chemical reactions, including the synthesis of xanthenes and polyhydroquinoline derivatives, under mild and environmentally friendly conditions. These findings underscore the versatility and potential of sulfonamide compounds in facilitating diverse chemical transformations (Khaligh et al., 2019); (Goli-Jolodar et al., 2016).

Antimicrobial Applications

• Antibacterial Agents : Studies on sulfonamide derivatives have explored their potential as antibacterial agents, indicating the broad scope of sulfonamide chemistry in pharmaceutical development and the search for new antimicrobial compounds (Azab et al., 2013).